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Compound Focus: 4-Hexen-3-one

CAS No.: 50396-87-7

Cat. No.: S3317472

Get Quote

Chemical and Odor Profile

The table below summarizes the key identified properties of 4-Hexen-3-one.

Property Description

CAS Registry
Number

2497-21-4 [1]

Molecular Formula C6H10O [1]

Molecular Weight 98.14 g/mol [1]

Boiling Point 135-137 °C (lit.) [1] [2]

Density 0.858 g/mL at 25 °C (lit.) [1] [2]

Odor Description Pungent, ethereal, spicy, green, tropical, metallic [1]

Odor at 1.0% Pungent, ethereal [2]

Flavor/Fragrance
Use

Used in savoury and spice flavours; typical use levels in finished products are
0.01-1 ppm [3]

FEMA Number 3352 [1]
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The search results did not provide quantitative data on "green" and "metallic" odor intensities or molecular

signaling pathways for this compound.

Analytical Techniques for Odor Study

While specific protocols for 4-Hexen-3-one are not detailed, the following established methodology is used

for characterizing odor-active compounds. The general workflow for this analysis is outlined below.

Sample Collection

Headspace-SPME
(Volatile Extraction)

GC×GC-TOFMS
(Compound Separation & ID)

GC-O
(Odor Detection & Description)

Quantitative Analysis
& OAV Calculation

Data Integration
(Identify Key Odorants)
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The key techniques in this workflow include:
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Gas Chromatography-Olfactometry (GC-O): This technique couples a gas chromatograph with a

human assessor at an olfactory detection port (ODP). As compounds are separated, the human
sniffer describes the quality, intensity, and duration of the odor, directly linking a smell to a specific

chemical peak [4].
Comprehensive Two-Dimensional Gas Chromatography (GC×GC): This technique provides

enhanced separation power for complex mixtures (like food or biological samples). It is often coupled
with a time-of-flight mass spectrometer (TOFMS) for more precise identification of individual

compounds [5].
Odor Activity Value (OAV): This is a critical quantitative measure calculated by dividing the

concentration of a compound by its odor detection threshold. Compounds with OAVs ≥ 1 are
considered potential key contributors to the overall aroma [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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